Cas no 663931-08-6 ( )

• Product Name: &nbsp
• CAS No: 663931-08-6
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 868872
• PubChem ID: 707651
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxy-4-methylnicotinic acid
• 3-Pyridinecarboxylicacid,2,6-dimethoxy-4-methyl-(9CI)
•  

• Inchi： 1S/C9H11NO4/c1-5-4-6(13-2)10-8(14-3)7(5)9(11)12/h4H,1-3H3,(H,11,12)
• InChI Key： RICRROFIBBRMAO-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=C(C)C=C(N=1)OC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids